Cas no 2137092-99-8 (1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine)

1-(Azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine is a heterocyclic amine compound featuring both azetidine and pyrrolidine moieties, which confer structural rigidity and enhanced binding affinity in medicinal chemistry applications. Its pyrazole core serves as a versatile scaffold for interactions with biological targets, particularly in kinase inhibition or receptor modulation. The (3R)-pyrrolidin-3-ylmethyl substituent introduces stereochemical specificity, potentially improving selectivity in chiral environments. This compound is of interest in pharmaceutical research due to its balanced lipophilicity and hydrogen-bonding capacity, which may optimize pharmacokinetic properties. Its synthetic utility lies in the modularity of its functional groups, enabling further derivatization for structure-activity relationship studies.
1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine structure
2137092-99-8 structure
Product Name:1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine
CAS No:2137092-99-8
MF:C11H19N5
MW:221.302061319351
CID:6165387
PubChem ID:165474093
Update Time:2025-05-19

1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine
    • EN300-1131208
    • 1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
    • 2137092-99-8
    • Inchi: 1S/C11H19N5/c1-3-12-5-9(1)6-14-11-2-4-15-16(11)10-7-13-8-10/h2,4,9-10,12-14H,1,3,5-8H2/t9-/m1/s1
    • InChI Key: DVEGESIOAUGZRS-SECBINFHSA-N
    • SMILES: N1(C(=CC=N1)NC[C@H]1CNCC1)C1CNC1

Computed Properties

  • Exact Mass: 221.16404563g/mol
  • Monoisotopic Mass: 221.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 53.9Ų

1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1131208-0.05g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8 95%
0.05g
$1428.0 2023-10-26
Enamine
EN300-1131208-0.1g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8 95%
0.1g
$1496.0 2023-10-26
Enamine
EN300-1131208-0.25g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8 95%
0.25g
$1564.0 2023-10-26
Enamine
EN300-1131208-0.5g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8 95%
0.5g
$1632.0 2023-10-26
Enamine
EN300-1131208-1.0g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8
1g
$1701.0 2023-06-09
Enamine
EN300-1131208-2.5g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8 95%
2.5g
$3332.0 2023-10-26
Enamine
EN300-1131208-5.0g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8
5g
$4930.0 2023-06-09
Enamine
EN300-1131208-10.0g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8
10g
$7312.0 2023-06-09
Enamine
EN300-1131208-1g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8 95%
1g
$1701.0 2023-10-26
Enamine
EN300-1131208-5g
1-(azetidin-3-yl)-N-{[(3R)-pyrrolidin-3-yl]methyl}-1H-pyrazol-5-amine
2137092-99-8 95%
5g
$4930.0 2023-10-26

1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine Related Literature

Additional information on 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine

Compound CAS No 2137092-99-8: 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine

The compound with CAS number 2137092-99-8, known as 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrazole ring, an azetidine moiety, and a pyrrolidine group, all of which contribute to its unique chemical properties and potential applications.

The molecular structure of this compound is characterized by a pyrazole ring (a five-membered aromatic ring with two nitrogen atoms) at its core. Attached to this pyrazole ring is an azetidine group, which is a four-membered cyclic amine, and a pyrrolidine moiety, a five-membered saturated amine ring. The stereochemistry at the pyrrolidine ring is specified as (3R), indicating a specific spatial arrangement of the substituents around the chiral center. This stereochemistry is crucial for the compound's biological activity and selectivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the development of novel drug candidates. The azetidine and pyrrolidine groups are known to enhance the bioavailability and pharmacokinetic properties of molecules, making this compound an attractive candidate for drug delivery systems. Additionally, the pyrazole ring is often associated with anti-inflammatory and antioxidant properties, further underscoring its potential in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, cyclizations, and stereochemical control. The synthesis typically begins with the preparation of intermediates that incorporate the azetidine and pyrrolidine moieties. These intermediates are then subjected to coupling reactions to form the final product. The stereochemistry at the (3R) position is achieved through enantioselective synthesis or chiral resolution techniques.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated potent activity against various disease models, including cancer and neurodegenerative disorders. The compound's ability to modulate key cellular pathways and its favorable pharmacokinetic profile make it a strong candidate for further development into a therapeutic agent.

In conclusion, the compound with CAS number 2137092-99-8, or 1-(azetidin-3-yl)-N-{(3R)-pyrrolidin-3-ylmethyl}-1H-pyrazol-5-amine, represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with its promising biological activity, positions it as a valuable tool in both academic research and industrial applications.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD